Cas no 3468-37-9 (3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester)
3468-37-9 structure
Product Name:3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester
CAS No:3468-37-9
MF:C12H9NO3
MW:215.204763174057
CID:1463641
PubChem ID:14386590
Update Time:2025-04-20
3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester
- (3-hydroxyphenyl) pyridine-3-carboxylate
- 3-pyridinecarboxylic acid,3-hydroxyphenyl ester
- 3-Hydroxyphenyl pyridine-3-carboxylate
- DTXSID80559662
- 3468-37-9
-
- Inchi: 1S/C12H9NO3/c14-10-4-1-5-11(7-10)16-12(15)9-3-2-6-13-8-9/h1-8,14H
- InChI Key: LMEDCKYVHYDLTC-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=CC=1)=O)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 215.05827
- Monoisotopic Mass: 215.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42
3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3468-37-9 (3-Pyridinecarboxylic acid, 3-hydroxyphenyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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